Cas no 393125-05-8 (N-phenyl-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-phenyl-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 393125-05-8
• MF: C₁₈H₂₀N₂O₃S
• MW: 344.428003311157
• CID: 6072102
• PubChem ID: 765575
• Update Time: 2025-07-01

N-phenyl-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(piperidine-1-sulfonyl)benzamide
• Benzamide, N-phenyl-4-(1-piperidinylsulfonyl)-
• Z27782846
• AKOS000653675
• Oprea1_210854
• N-phenyl-4-piperidin-1-ylsulfonylbenzamide
• SMR000015649
• HMS1412A03
• CHEMBL1467363
• F0011-0338
• 393125-05-8
• Cambridge id 7102679
• IDI1_008222
• N-phenyl-4-(piperidin-1-ylsulfonyl)benzamide
• AB00433591-03
• HMS2252P20
• MLS000100504
• IFLab1_000003

• Inchi： 1S/C18H20N2O3S/c21-18(19-16-7-3-1-4-8-16)15-9-11-17(12-10-15)24(22,23)20-13-5-2-6-14-20/h1,3-4,7-12H,2,5-6,13-14H2,(H,19,21)
• InChI Key： XDZFEJVNRDAGLP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 344.11946368g/mol
• Monoisotopic Mass: 344.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• pka: 12.78±0.70(Predicted)

Additional information on N-phenyl-4-(piperidine-1-sulfonyl)benzamide

Introduction to N-phenyl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 393125-05-8)

N-phenyl-4-(piperidine-1-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 393125-05-8, represents a class of molecules that exhibit promising biological activities. The structure of this compound features a benzamide moiety linked to a piperidine sulfonamide group, which contributes to its unique chemical and pharmacological properties.

The benzamide group is well-known for its role in various pharmacological applications, including analgesics, anti-inflammatory agents, and neuroprotective compounds. In contrast, the piperidine sulfonamide moiety is increasingly recognized for its potential in modulating enzyme activities and receptor interactions. The combination of these structural elements in N-phenyl-4-(piperidine-1-sulfonyl)benzamide suggests a multifaceted approach to drug design, targeting multiple biological pathways simultaneously.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The presence of the phenyl ring in N-phenyl-4-(piperidine-1-sulfonyl)benzamide provides a platform for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility has made it a valuable scaffold for developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, N-phenyl-4-(piperidine-1-sulfonyl)benzamide has been investigated for its potential applications in treating various diseases. Studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory processes, making it a candidate for developing anti-inflammatory drugs. Additionally, preliminary research suggests that this compound may have neuroprotective properties, which could be beneficial in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The sulfonamide group in the molecule plays a crucial role in its biological activity. Sulfonamides are known for their broad spectrum of antimicrobial and anti-inflammatory properties. The piperidine ring further enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. These characteristics make N-phenyl-4-(piperidine-1-sulfonyl)benzamide an attractive candidate for further development into a therapeutic agent.

One of the most compelling aspects of this compound is its potential to interact with multiple targets within the body. By modulating different biological pathways, it may be possible to achieve synergistic effects that enhance therapeutic outcomes. This multitarget approach is particularly relevant in the treatment of complex diseases where single-target drugs often show limited efficacy.

The synthesis of N-phenyl-4-(piperidine-1-sulfonyl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the piperidine sulfonamide group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability, which is essential for industrial applications.

Evaluation of the pharmacological properties of N-phenyl-4-(piperidine-1-sulfonyl)benzamide has revealed several promising characteristics. In vitro studies have shown that it exhibits significant inhibitory activity against various enzymes, including those involved in inflammation and pain signaling. These findings support its potential as a lead compound for developing new drugs targeting these pathways.

The safety profile of this compound is another critical consideration in its development as a therapeutic agent. Preclinical studies have been conducted to assess its toxicity and side effects. Preliminary results indicate that it is well-tolerated at relevant doses, suggesting that it may have a favorable safety profile if used therapeutically.

The future directions for research on N-phenyl-4-(piperidine-1-sulfonyl)benzamide include further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Additionally, exploring new synthetic routes could improve production efficiency and cost-effectiveness. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion, N-phenyl-4-(piperidine-1-sulfonyl)benzamide (CAS No. 393125-05-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further development into new drugs targeting various diseases. Continued research and innovation will be crucial in realizing its full therapeutic potential.